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Compound of Interest

Compound Name: 7-Methoxy-1,4-benzothiazin-3-one

Cat. No.: B184911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 7-
Methoxy-1,4-benzothiazin-3-one, a compound of interest in chemical and pharmaceutical

research. The data presented is compiled from publicly available chemical databases.

Core Molecular Data
The fundamental molecular characteristics of 7-Methoxy-1,4-benzothiazin-3-one are essential

for a wide range of applications, from analytical method development to computational

modeling. The key quantitative data for this compound are summarized below.

Property Value Reference

Molecular Formula C₉H₉NO₂S [1][2]

Molecular Weight 195.24 g/mol [2]

Monoisotopic Mass 195.0354 Da [1]

CAS Number 22726-30-3 [2][3]

Experimental Protocols
The determination of a compound's molecular weight is not typically described via an

"experimental protocol" in the same manner as a synthetic or analytical procedure. Instead, it is
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calculated based on the molecular formula, which is determined through methods such as:

Mass Spectrometry: This technique measures the mass-to-charge ratio of ions to determine

the exact mass of a molecule, allowing for the confirmation of its elemental composition and

monoisotopic mass.

Elemental Analysis: This method determines the percentage composition of elements (like

carbon, hydrogen, nitrogen, and sulfur) in a sample, which helps in establishing the empirical

and molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure

elucidation, ¹H and ¹³C NMR can confirm the number of hydrogen and carbon atoms,

respectively, thus validating the molecular formula.

A detailed protocol for any of these advanced analytical techniques is extensive and dependent

on the specific instrumentation used. Researchers should consult standard analytical chemistry

textbooks or instrument-specific manuals for comprehensive methodologies.

Data Relationship Visualization
To clarify the logical flow from chemical identity to its fundamental properties, the following

diagram illustrates the relationship between the compound's name, its derived molecular

formula, and the resulting molecular weight.

Compound Identity Structural Information Calculated Property

7-Methoxy-1,4-benzothiazin-3-one Molecular Formula:
C₉H₉NO₂S

  Determines Molecular Weight:
195.24 g/mol

  Leads to

Click to download full resolution via product page

Figure 1: Derivation of Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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